2-Hydroxy-2-(oxan-4-yl)acetamide
Overview
Description
Synthesis Analysis
The synthesis of “2-Hydroxy-2-(oxan-4-yl)acetamide” may involve various chemical techniques and new computational chemistry applications . These techniques are used to study the utilization of drugs and their biological effects . The synthesis of this compound may provide an opportunity for chemists to design new derivatives of phenoxy acetamide and its derivatives .
Molecular Structure Analysis
The molecular structure of “2-Hydroxy-2-(oxan-4-yl)acetamide” is represented by the formula C7H13NO3 . The InChI key for this compound is UWIRTUFUYGPILS-UHFFFAOYSA-N .
Chemical Reactions Analysis
The chemical reactivity of “2-Hydroxy-2-(oxan-4-yl)acetamide” enables it to form a variety of heterocyclic compounds . The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions .
Physical And Chemical Properties Analysis
“2-Hydroxy-2-(oxan-4-yl)acetamide” is a white crystalline powder that is soluble in water and ethanol. The molecular weight of this compound is 159.18 .
Scientific Research Applications
Pharmacological Significance and Mechanisms
Degradation Pathways and Environmental Impact : Acetaminophen (ACT) degradation via advanced oxidation processes (AOPs) produces various by-products, including acetamide derivatives. These compounds, due to their mutagenic and toxic potential, highlight the environmental pathways through which "2-Hydroxy-2-(oxan-4-yl)acetamide" might form and its environmental impact. Such studies underscore the importance of understanding acetamide derivatives in water treatment processes and their ecological consequences (Qutob et al., 2022).
Bioactive Effects and Toxicology : Research on acetamide, formamide, and their derivatives sheds light on the biological and toxicological impacts of these compounds. This information is crucial for evaluating the safety and environmental risk of "2-Hydroxy-2-(oxan-4-yl)acetamide" and similar compounds (Kennedy, 2001).
Synthesis and Pharmacological Activities of Derivatives : Studies on piracetam, a derivative of γ-aminobutyric acid that improves learning and memory, highlight the pharmacological potential of acetamide derivatives, suggesting areas where "2-Hydroxy-2-(oxan-4-yl)acetamide" might have therapeutic applications (Dhama et al., 2021).
Environmental and Analytical Chemistry
Photochemical Reaction Constants and UV Advanced Oxidation : Understanding the photochemical behavior of organic micropollutants, including acetaminophen and potentially its derivatives like "2-Hydroxy-2-(oxan-4-yl)acetamide", is crucial for developing effective UV advanced oxidation processes for water treatment. This research aids in predicting the removal efficiency of such compounds in water purification systems (Wols & Hofman-Caris, 2012).
Adsorptive Elimination from Water : The comprehensive review on acetaminophen's removal from water highlights the significance of adsorption processes in eliminating acetaminophen and its derivatives, including "2-Hydroxy-2-(oxan-4-yl)acetamide". This research underscores the importance of developing efficient adsorbents for purifying water contaminated with pharmaceutical compounds (Igwegbe et al., 2021).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body, which could potentially be the case for this compound as well .
Biochemical Pathways
It’s worth noting that similar compounds can affect a variety of biochemical pathways, leading to various downstream effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Hydroxy-2-(oxan-4-yl)acetamide . These factors could include pH, temperature, presence of other compounds, and specific conditions within the body.
properties
IUPAC Name |
2-hydroxy-2-(oxan-4-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3/c8-7(10)6(9)5-1-3-11-4-2-5/h5-6,9H,1-4H2,(H2,8,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOEHHYFUIVEIQO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(C(=O)N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-2-(oxan-4-yl)acetamide | |
CAS RN |
1248216-44-5 |
Source
|
| Record name | 2-hydroxy-2-(oxan-4-yl)acetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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